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Compound of Interest

Compound Name: Cy5.5 DBCO

Cat. No.: B15623125

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Cy5.5 DBCO in commonly used laboratory solvents, namely dimethyl sulfoxide (DMSO) and

water. It is designed to assist researchers, scientists, and drug development professionals in

the effective handling and application of this near-infrared (NIR) fluorescent probe. This

document includes a summary of available solubility data, a detailed experimental protocol for

solubility determination, and a typical workflow for bioconjugation using copper-free click

chemistry.

Quantitative Solubility Data
The precise quantitative solubility of Cy5.5 DBCO in DMSO and water is not consistently

reported in publicly available datasheets. Most manufacturers describe its solubility in

qualitative terms. However, for practical laboratory use, an understanding of its approximate

solubility is crucial for preparing stock solutions and designing experiments.

The table below summarizes the available solubility information for Cy5.5 DBCO and related

cyanine dye derivatives. It is important to note that the solubility of cyanine dyes can be

significantly influenced by factors such as pH, temperature, and the presence of salts or
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organic modifiers in aqueous solutions. Furthermore, cyanine dyes, including Cy5.5, have a

known tendency to aggregate in aqueous environments, which can affect their effective

solubility and fluorescent properties. The introduction of sulfonate groups (sulfo-derivatives)

generally enhances water solubility.

Compound Solvent Reported Solubility Source

Cy5.5 DBCO DMSO

Soluble / Good

Solubility / Freely

Soluble

[1][2][3][4]

Water

Soluble / Water-

soluble / Poorly

soluble (non-

sulfonated)

[1][2][3][5]

DBCO-Cy5 DMSO ≥ 0.5 mg/mL [6]

Water Not Tested [6]

Note: The qualitative descriptions are taken from multiple supplier datasheets. For non-

sulfonated versions of Cy5.5 DBCO, water solubility is often described as limited or poor, and

the use of sulfo-Cy5.5 DBCO is recommended for applications requiring high aqueous

concentrations.

Experimental Protocol: Determination of Cy5.5
DBCO Solubility
The following protocol provides a general method for determining the solubility of Cy5.5 DBCO
in a given solvent. This method is based on visual inspection and can be adapted for

spectrophotometric analysis for more quantitative results.

Materials:

Cy5.5 DBCO, solid

Dimethyl sulfoxide (DMSO), anhydrous
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Deionized water (or buffer of choice, e.g., PBS)

Microcentrifuge tubes (e.g., 1.5 mL)

Vortex mixer

Pipettes and tips

Analytical balance

Procedure:

Preparation of High-Concentration Slurry:

Weigh out a small, precise amount of Cy5.5 DBCO (e.g., 1 mg) into a microcentrifuge

tube.

Add a small, known volume of the solvent (DMSO or water) to the tube to create a high-

concentration slurry (e.g., 10 mg/mL).

Solubilization and Observation:

Vortex the tube vigorously for 2-5 minutes to facilitate dissolution.

Visually inspect the solution. If all the solid has dissolved, proceed to add more solid in

known increments until a precipitate is observed.

If a precipitate remains, add small, known volumes of the solvent incrementally, vortexing

thoroughly after each addition.

Endpoint Determination (Visual):

Continue adding solvent until the last trace of solid material is completely dissolved,

resulting in a clear, colored solution.

The solubility is calculated based on the total mass of the solute and the total volume of

the solvent at this point.
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Endpoint Determination (Spectrophotometric - Optional):

For a more quantitative measurement, after vortexing, centrifuge the tube at high speed

(e.g., >10,000 x g) for 5-10 minutes to pellet any undissolved solid.

Carefully collect a sample of the supernatant and measure its absorbance at the maximum

absorption wavelength of Cy5.5 (~675-678 nm).

The concentration of the dissolved dye can be calculated using the Beer-Lambert law (A =

εcl), where A is the absorbance, ε is the molar extinction coefficient (for Cy5.5, ~190,000

cm⁻¹M⁻¹), c is the concentration, and l is the path length of the cuvette. The solubility is

the maximum concentration that can be achieved in the supernatant.

Data Recording:

Record the temperature at which the solubility was determined, as this can influence the

results.

Repeat the measurement at least three times to ensure reproducibility.

Application: Copper-Free Click Chemistry Workflow
Cy5.5 DBCO is widely used in copper-free click chemistry for the fluorescent labeling of azide-

containing biomolecules. This bioorthogonal reaction is highly efficient and proceeds under mild

conditions, making it ideal for biological applications.

A typical experimental workflow for labeling an azide-modified protein with Cy5.5 DBCO is

outlined below.
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Reagent Preparation

Dissolve Cy5.5 DBCO
in DMSO (Stock Solution)

Prepare Azide-Modified
Protein in Buffer (pH 7-8.5)

Mix Cy5.5 DBCO Stock
with Protein Solution

(Molar Excess of Dye)

Click Reaction

Incubate (e.g., 1-4h, RT)
in the Dark

Size-Exclusion
Chromatography (SEC)

or Dialysis

Purification

Remove Unreacted
Cy5.5 DBCO

Characterize Conjugate
(UV-Vis Spectroscopy)

Analysis & Storage

Store Labeled Protein
(e.g., -20°C or -80°C)

Click to download full resolution via product page

Experimental workflow for protein labeling with Cy5.5 DBCO.

Signaling Pathway and Logical Relationships
The core utility of Cy5.5 DBCO in research and drug development lies in its ability to participate

in a highly specific and bioorthogonal chemical reaction. The logical relationship for this

process is straightforward and depicted in the diagram below.
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Azide-Modified Biomolecule
(e.g., Protein, Oligonucleotide)

Strain-Promoted
Alkyne-Azide Cycloaddition

(SPAAC)

Reactant 1

Cy5.5 DBCO
(Dibenzocyclooctyne)

Reactant 2

Fluorescently Labeled Biomolecule
(Stable Triazole Linkage)

Yields

Downstream Application
(e.g., Imaging, Flow Cytometry)

Enables

Click to download full resolution via product page

Logical relationship of the Cy5.5 DBCO click chemistry reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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